Cas no 105317-66-6 (2-Octanone,8-(1,3-benzodioxol-5-yl)-)
105317-66-6 structure
Product Name:2-Octanone,8-(1,3-benzodioxol-5-yl)-
CAS No:105317-66-6
MF:C15H20O3
MW:248.317504882813
CID:178587
PubChem ID:529778
Update Time:2025-04-19
2-Octanone,8-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Octanone,8-(1,3-benzodioxol-5-yl)-
- 8-(1,3-Benzodioxol-5-yl)-2-octanone
- 8-(3,4-Methylenedioxyphenyl)-2-octanone
- Moskachan D
- 2-Octanone, 8-(3,4-methylenedioxyphenyl)
- 105317-66-6
- DBBLBCCPXKEKRW-UHFFFAOYSA-N
- 8-(1,3-benzodioxol-5-yl)octan-2-one
-
- Inchi: 1S/C15H20O3/c1-12(16)6-4-2-3-5-7-13-8-9-14-15(10-13)18-11-17-14/h8-10H,2-7,11H2,1H3
- InChI Key: DBBLBCCPXKEKRW-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)CCCCCCC(C)=O
Computed Properties
- Exact Mass: 248.1413
- Monoisotopic Mass: 248.141
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
2-Octanone,8-(1,3-benzodioxol-5-yl)- Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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